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Compound of Interest

Compound Name: Copper(II) nitrate hydrate

Cat. No.: B084081 Get Quote

Application Notes and Protocols for the
Preparation of "Claycop" Reagent
For Researchers, Scientists, and Drug Development Professionals

Introduction
"Claycop," a clay-supported copper(II) nitrate reagent, is a versatile and environmentally benign

oxidizing and nitrating agent used in a variety of organic transformations. Its solid-supported

nature simplifies product purification, often requiring only filtration to remove the depleted

reagent, which aligns with the principles of green chemistry. This document provides a detailed

protocol for the preparation of Claycop from copper(II) nitrate hydrate and Montmorillonite K-

10 clay.

Data Summary
The following table summarizes the quantitative data for two common scales of Claycop

preparation.
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Parameter Method 1 Method 2

Copper(II) Nitrate Trihydrate 4 g 20 g

Montmorillonite K-10 Clay 6 g 30 g

Acetone 75 mL 375 mL

Stirring Time 30 minutes
Not specified, "vigorous

stirring"

Evaporation Temperature Room Temperature 50°C (water bath)

Drying Time 30 minutes 2 x 30 minutes

Reference Der Pharma Chemica, 2016 Aldrichimica Acta, 1988[1]

Experimental Protocol
This protocol details the step-by-step procedure for the synthesis of Claycop reagent.

Materials and Equipment:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Montmorillonite K-10 clay

Acetone

Round-bottom flask (e.g., 250 mL or 1 L)

Magnetic stirrer and stir bar or overhead stirrer

Rotary evaporator

Water bath

Spatula

Procedure:
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Dissolution of Copper(II) Nitrate: In a round-bottom flask, dissolve the desired amount of

copper(II) nitrate trihydrate in acetone. For example, dissolve 4 g of copper(II) nitrate

trihydrate in 75 mL of acetone or 20 g in 375 mL of acetone.[1]

Addition of Montmorillonite K-10: To the resulting solution, add the corresponding amount of

Montmorillonite K-10 clay (e.g., 6 g for the 4 g copper nitrate scale, or 30 g for the 20 g

scale).[1]

Suspension and Stirring: Vigorously stir the suspension at room temperature for 30 minutes

to ensure uniform coating of the copper nitrate onto the clay support.

Solvent Removal: Place the flask on a rotary evaporator. Remove the acetone under

reduced pressure. A water bath set to 50°C can be used to facilitate evaporation.[1]

Initial Drying: Continue the evaporation for approximately 30 minutes, at which point a dry

solid crust should adhere to the walls of the flask.[1]

Crushing and Final Drying: Scrape the solid crust from the flask using a spatula and roughly

crush any large pieces. Resume drying on the rotary evaporator under the same conditions

for an additional 30 minutes to ensure the complete removal of the solvent.[1]

Storage: The final product is a free-flowing, dry blue powder. This "Claycop" reagent is shelf-

stable for months without any special storage precautions.[1]

Experimental Workflow Diagram
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Caption: Workflow for the preparation of Claycop reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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